Cas no 2648956-82-3 (N,N-dimethyl-7-azaspiro3.5nonan-2-amine dihydrochloride)

• Product Name: N,N-dimethyl-7-azaspiro3.5nonan-2-amine dihydrochloride
• CAS No: 2648956-82-3
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• MDL: MFCD34168124
• CID: 5642745
• PubChem ID: 155973577
• Update Time: 2025-10-28

N,N-dimethyl-7-azaspiro3.5nonan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride
• EN300-28228129
• 2648956-82-3
• N,N-dimethyl-7-azaspiro3.5nonan-2-amine dihydrochloride

• MDL： MFCD34168124
• Inchi： 1S/C10H20N2.2ClH/c1-12(2)9-7-10(8-9)3-5-11-6-4-10;;/h9,11H,3-8H2,1-2H3;2*1H
• InChI Key： ARCGDRQLOHTKFG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1CC2(CCNCC2)C1

Computed Properties

• Exact Mass: 240.1160041g/mol
• Monoisotopic Mass: 240.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-7-azaspiro3.5nonan-2-amine dihydrochloride

N,N-Dimethyl-7-Azaspiro[3.5]Nonan-2-Amine Dihydrochloride: A Comprehensive Overview

N,N-Dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride, also known by its CAS registry number 2648956-82-3, is a unique organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom at position 7. The structure of this compound is intriguing due to its spirocyclic framework and the presence of dimethylamine groups, which contribute to its distinct chemical properties.

The synthesis of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride involves a series of complex organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, making it more efficient and scalable for industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The spirocyclic framework is known to exhibit unique pharmacokinetic properties, making it an attractive candidate for developing bioactive molecules. Recent studies have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in modulating enzyme activity. Additionally, the compound has been investigated for its potential in polymer chemistry, where it serves as a versatile monomer for synthesizing novel polymeric materials with tailored properties.

In terms of pharmacological applications, N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride has been found to exhibit selective binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in drug development for treating various diseases such as hypertension and neurodegenerative disorders. Preclinical studies have demonstrated that the compound's spirocyclic structure plays a crucial role in its receptor-binding efficiency, making it a valuable lead compound for further optimization.

Another area of active research involving this compound is its use in catalytic processes. The nitrogen atom at position 7 acts as a Lewis base, enabling the compound to function as a catalyst in various organic transformations, including asymmetric synthesis and cross-coupling reactions. Recent breakthroughs have highlighted its ability to enhance reaction selectivity and yield under mild conditions, positioning it as a valuable tool in green chemistry.

The toxicity profile of N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride has also been thoroughly evaluated to ensure its safety for both industrial and therapeutic applications. Acute and chronic toxicity studies have revealed that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings underscore its potential for safe use in pharmaceutical formulations and industrial processes.

In conclusion, N,N-dimethyl-7-azaspiro[3.5]nonan-2-amine dihydrochloride (CAS No: 2648956-82-3) is a multifaceted compound with diverse applications across various domains of chemistry and pharmacology. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern chemical research.